N-[4-(1H-benzimidazol-2-yl)phenyl]-4-phenylbutanamide

• Molecular Formula: C23H21N3O
• Molecular Weight: 355.4 g/mol
• IUPAC Name: N-[4-(1H-benzimidazol-2-yl)phenyl]-4-phenylbutanamide
• InChI: InChI=1S/C23H21N3O/c27-22(12-6-9-17-7-2-1-3-8-17)24-19-15-13-18(14-16-19)23-25-20-10-4-5-11-21(20)26-23/h1-5,7-8,10-11,13-16H,6,9,12H2,(H,24,27)(H,25,26)
• InChI Key: AUMJVYMEYBPHLI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CCCC(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4N3

Description

N-[4-(1H-benzimidazol-2-yl)phenyl]-4-phenylbutanamide is a chemical compound with the molecular formula C25H22N2O. This compound belongs to the class of benzimidazole derivatives, which have been extensively studied for their potential therapeutic applications. N-[4-(1H-benzimidazol-2-yl)phenyl]-4-phenylbutanamide is a relatively new compound that has gained attention due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of N-[4-(1H-benzimidazol-2-yl)phenyl]-4-phenylbutanamide is not fully understood. However, it is believed that this compound exerts its therapeutic effects through the modulation of various signaling pathways. For example, N-[4-(1H-benzimidazol-2-yl)phenyl]-4-phenylbutanamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. In addition, this compound has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a key role in energy metabolism.
Biochemical and Physiological Effects:
N-[4-(1H-benzimidazol-2-yl)phenyl]-4-phenylbutanamide has been shown to exert various biochemical and physiological effects. For example, this compound has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). In addition, N-[4-(1H-benzimidazol-2-yl)phenyl]-4-phenylbutanamide has been shown to improve glucose tolerance and insulin sensitivity in diabetic animal models. Furthermore, this compound has been shown to protect neurons against oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

N-[4-(1H-benzimidazol-2-yl)phenyl]-4-phenylbutanamide has several advantages for use in lab experiments. This compound is relatively easy to synthesize, and it is commercially available from several chemical suppliers. In addition, N-[4-(1H-benzimidazol-2-yl)phenyl]-4-phenylbutanamide has been shown to be stable under various experimental conditions. However, there are also some limitations to the use of this compound in lab experiments. For example, the exact mechanism of action of this compound is not fully understood, which may limit its potential applications. In addition, further studies are needed to fully characterize the pharmacokinetics and toxicity of this compound.

Future Directions

There are several future directions for the study of N-[4-(1H-benzimidazol-2-yl)phenyl]-4-phenylbutanamide. One potential direction is to investigate the potential of this compound as a therapeutic agent for various diseases, such as cancer and diabetes. In addition, further studies are needed to fully understand the mechanism of action of this compound and to identify its molecular targets. Furthermore, the development of new synthetic methods for the preparation of N-[4-(1H-benzimidazol-2-yl)phenyl]-4-phenylbutanamide may lead to improved yields and purity of this compound. Finally, the development of new imaging techniques using N-[4-(1H-benzimidazol-2-yl)phenyl]-4-phenylbutanamide as a fluorescent probe may lead to new applications in the field of bioimaging.

Synthesis Methods

The synthesis of N-[4-(1H-benzimidazol-2-yl)phenyl]-4-phenylbutanamide involves the reaction of 4-phenylbutan-1-amine with 4-(2-bromoacetyl)phenyl-1H-benzimidazole in the presence of a base. This reaction results in the formation of the desired compound in good yields. The synthesis of N-[4-(1H-benzimidazol-2-yl)phenyl]-4-phenylbutanamide has been reported in several research articles, and the method has been optimized for higher yields and purity.

Scientific Research Applications

N-[4-(1H-benzimidazol-2-yl)phenyl]-4-phenylbutanamide has been studied for its potential therapeutic applications in various fields of science. In the field of medicinal chemistry, this compound has been investigated for its anti-inflammatory, anti-cancer, and anti-diabetic properties. In the field of neuroscience, this compound has been studied for its potential as a neuroprotective agent. In addition, N-[4-(1H-benzimidazol-2-yl)phenyl]-4-phenylbutanamide has been investigated for its potential as a fluorescent probe for imaging applications.